3-({[(1,1-Dioxothiolan-3-yl)amino]thioxomethyl}amino)benzoic acid

• Molecular Formula: C12H14N2O4S2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 3-[(1,1-dioxothiolan-3-yl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C12H14N2O4S2/c15-11(16)8-2-1-3-9(6-8)13-12(19)14-10-4-5-20(17,18)7-10/h1-3,6,10H,4-5,7H2,(H,15,16)(H2,13,14,19)
• InChI Key: BJGHXGCBWSTMNK-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=S)NC2=CC=CC(=C2)C(=O)O

Description

3-({[(1,1-Dioxothiolan-3-yl)amino]thioxomethyl}amino)benzoic acid is a complex organic compound with the molecular formula C12H14N2O4S2 and a molecular weight of 314.3806 . This compound is characterized by its unique structure, which includes a benzoic acid moiety linked to a dioxothiolan ring through a thioxomethylamino group.

Preparation Methods

The synthesis of 3-({[(1,1-Dioxothiolan-3-yl)amino]thioxomethyl}amino)benzoic acid involves several steps, typically starting with the preparation of the dioxothiolan ring. This can be achieved through the reaction of carbonyl compounds with 1,3-propanediol or 1,2-ethanediol in the presence of a Brönsted or Lewis acid catalyst . The benzoic acid moiety is then introduced through a condensation reaction, often involving thiophene derivatives . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

3-({[(1,1-Dioxothiolan-3-yl)amino]thioxomethyl}amino)benzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a nickel catalyst or using sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzoic acid moiety, using reagents like sodium hydride (NaH) or lithium diisopropylamide (LDA).

Scientific Research Applications

3-({[(1,1-Dioxothiolan-3-yl)amino]thioxomethyl}amino)benzoic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in targeting specific molecular pathways involved in disease.

Industry: The compound is used in the development of advanced materials, including organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 3-({[(1,1-Dioxothiolan-3-yl)amino]thioxomethyl}amino)benzoic acid involves its interaction with specific molecular targets. The compound is known to generate reactive oxygen species (ROS) in cells, leading to oxidative stress and cell death . This mechanism is particularly relevant in its potential anticancer activity, where it induces programmed cell death through pathways such as apoptosis and ferroptosis .

Comparison with Similar Compounds

3-({[(1,1-Dioxothiolan-3-yl)amino]thioxomethyl}amino)benzoic acid can be compared with other similar compounds, such as:

Thiophene derivatives: These compounds share the thiophene ring structure and exhibit similar biological activities.

Ethyl acetoacetate: This compound is used in similar synthetic applications and undergoes comparable chemical reactions.

Vanillin acetate: Another compound used in organic synthesis with similar reactivity patterns.